Cas no 1396722-70-5 ((2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid
• CAS No: 1396722-70-5
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5575404
• Update Time: 2025-11-02

(2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[1-[(2E)-3-phenyl-2-propen-1-yl]-1H-pyrazol-4-yl]-, (2E)-
• (2E)-3-{1-[(2E)-3-Phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic Acid
• (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid

• Inchi： 1S/C15H14N2O2/c18-15(19)9-8-14-11-16-17(12-14)10-4-7-13-5-2-1-3-6-13/h1-9,11-12H,10H2,(H,18,19)/b7-4+,9-8+
• InChI Key： BCDUVFAWBRGAOY-NUXDXBQRSA-N
• SMILES： C(O)(=O)/C=C/C1=CN(C/C=C/C2=CC=CC=C2)N=C1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 477.4±40.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid

Recent Advances in the Study of (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid (CAS: 1396722-70-5)

The compound (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid (CAS: 1396722-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and selectivity, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, emerging research has explored the compound's anticancer potential. A 2024 preprint on bioRxiv reported that (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR pathway. The study employed flow cytometry and Western blot analysis to elucidate the mechanism of action, providing a foundation for future preclinical studies.

The synthesis and optimization of (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid have also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves scalability while maintaining purity. This advancement addresses previous challenges in large-scale production, paving the way for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid exhibits moderate bioavailability, prompting ongoing research into prodrug formulations and delivery systems. Recent patent filings (e.g., WO2023124567) suggest that pharmaceutical companies are actively exploring these avenues.

In conclusion, (2E)-3-{1-[(2E)-3-phenylprop-2-en-1-yl]-1H-pyrazol-4-yl}prop-2-enoic acid represents a compelling case study in drug discovery, showcasing how structural optimization can yield compounds with diverse therapeutic potential. Future research directions likely include expanded mechanism-of-action studies, toxicology profiling, and formulation optimization to advance this molecule toward clinical trials.